Cas no 915312-58-2 (2-Butenoic acid, 3-(9H-fluoren-2-yl)-, ethyl ester, (2E)-)

• Product Name: 2-Butenoic acid, 3-(9H-fluoren-2-yl)-, ethyl ester, (2E)-
• CAS No: 915312-58-2
• MF: C₁₉H₁₈O₂
• MW: 278.345025539398
• CID: 748655
• PubChem ID: 71422988
• Update Time: 2025-04-19

2-Butenoic acid, 3-(9H-fluoren-2-yl)-, ethyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 3-(9H-fluoren-2-yl)-, ethyl ester, (2E)-
• ethyl 3-(9H-fluoren-2-yl)but-2-enoate
• 915312-58-2
• DTXSID80841958

• Inchi： 1S/C19H18O2/c1-3-21-19(20)10-13(2)14-8-9-18-16(11-14)12-15-6-4-5-7-17(15)18/h4-11H,3,12H2,1-2H3
• InChI Key： HWLKCNGVEITQMR-UHFFFAOYSA-N
• SMILES： O(CC)C(C=C(C)C1C=CC2C3C=CC=CC=3CC=2C=1)=O

Computed Properties

• Exact Mass: 278.130679813g/mol
• Monoisotopic Mass: 278.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.8
• Topological Polar Surface Area: 26.3Ų